Cas no 17264-54-9 (Benzoic acid,4-methyl-, sodium salt (1:1))

• Product Name: Benzoic acid,4-methyl-, sodium salt (1:1)
• CAS No: 17264-54-9
• MF: C₈H₇NaO₂
• MW: 158.129753351212
• CID: 142982
• PubChem ID: 23664973
• Update Time: 2025-04-19

Benzoic acid,4-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methyl-, sodium salt (1:1)
• sodium,4-methylbenzoate
• SCHEMBL1042424
• 17264-54-9
• DTXSID20169360
• AKOS022190824
• Sodium p-toluate
• AKOS003052993
• Benzoic acid, 4-methyl-, sodium salt
• Sodium 4-toluate

• Inchi： 1S/C8H8O2.Na/c1-6-2-4-7(5-3-6)8(9)10;/h2-5H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： GNCGTEQGBYYYBX-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 158.03441
• Monoisotopic Mass: 158.03437374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13